Cas no 163755-54-2 (Methyl 3-(6-aminohexylcarbamoyl)benzoate)

• Product Name: Methyl 3-(6-aminohexylcarbamoyl)benzoate
• CAS No: 163755-54-2
• MF: C₁₅H₂₂N₂O₃
• MW: 278.346784114838
• CID: 2780857
• Update Time: 2025-08-05

Methyl 3-(6-aminohexylcarbamoyl)benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(6-aminohexylcarbamoyl)benzoate
• METHYL 3-[(6-AMINOHEXYL)CARBAMOYL]BENZOATE
• Methyl 3-(6-aminohexylcarbamoyl)benzoate

• Inchi： 1S/C15H22N2O3/c1-20-15(19)13-8-6-7-12(11-13)14(18)17-10-5-3-2-4-9-16/h6-8,11H,2-5,9-10,16H2,1H3,(H,17,18)
• InChI Key： NADNQOVPEIMFGA-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=C(C(=O)OC)C=1)NCCCCCCN

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 9
• Complexity: 308
• XLogP3: 1.1
• Topological Polar Surface Area: 81.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on Methyl 3-(6-aminohexylcarbamoyl)benzoate

Methyl 3-(6-aminohexylcarbamoyl)benzoate (CAS No. 163755-54-2): An Overview and Recent Advances

Methyl 3-(6-aminohexylcarbamoyl)benzoate (CAS No. 163755-54-2) is a versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in drug development and material science. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent advancements associated with Methyl 3-(6-aminohexylcarbamoyl)benzoate.

Chemical Structure and Properties

Methyl 3-(6-aminohexylcarbamoyl)benzoate is a derivative of benzoic acid with a methyl ester group and a 6-aminohexylcarbamoyl substituent. The compound's molecular formula is C₁₄H₂₁NO₃, and its molecular weight is approximately 259.32 g/mol. The presence of the amine group and the ester functionality imparts unique chemical properties to this compound, making it highly reactive and suitable for various synthetic transformations.

The solubility of Methyl 3-(6-aminohexylcarbamoyl)benzoate in different solvents is an important consideration for its practical applications. It is generally soluble in polar organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO), but has limited solubility in water. This solubility profile allows for its use in a wide range of chemical reactions and biological assays.

Synthesis Methods

The synthesis of Methyl 3-(6-aminohexylcarbamoyl)benzoate can be achieved through several routes, each with its own advantages and limitations. One common method involves the reaction of 3-carboxybenzyl chloride with 6-aminohexanoic acid followed by esterification with methanol. Another approach involves the coupling of 3-methoxycarbonylbenzoic acid with 6-aminohexanoic acid using a coupling reagent such as N,N'-dicyclohexylcarbodiimide (DCC) or N-(3-dimethylaminopropyl)-N'-ethylcarbodiimide (EDC).

Recent advancements in green chemistry have led to the development of more environmentally friendly synthesis methods for Methyl 3-(6-aminohexylcarbamoyl)benzoate. For example, microwave-assisted synthesis has been shown to significantly reduce reaction times and improve yields while minimizing the use of hazardous reagents.

Biological Activities

Methyl 3-(6-aminohexylcarbamoyl)benzoate has been investigated for its potential biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. Studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6), making it a promising candidate for the treatment of inflammatory diseases.

In addition to its anti-inflammatory effects, Methyl 3-(6-aminohexylcarbamoyl)benzoate has demonstrated antimicrobial activity against a variety of bacterial strains. Research has indicated that it can effectively inhibit the growth of both Gram-positive and Gram-negative bacteria, suggesting its potential use in developing new antibiotics.

The anticancer properties of Methyl 3-(6-aminohexylcarbamoyl)benzoate have also been explored. Preclinical studies have shown that it can induce apoptosis in cancer cells by modulating key signaling pathways involved in cell proliferation and survival. These findings highlight the potential of this compound as a lead molecule for the development of novel anticancer agents.

Clinical Applications and Future Prospects

The diverse biological activities of Methyl 3-(6-aminohexylcarbamoyl)benzoate have sparked interest in its clinical applications. Ongoing research is focused on optimizing its pharmacokinetic properties to enhance its therapeutic efficacy and reduce potential side effects. For instance, efforts are being made to develop prodrugs that can improve the bioavailability and stability of this compound in vivo.

Clinical trials are currently underway to evaluate the safety and efficacy of Methyl 3-(6-aminohexylcarbamoyl)benzoate in treating various diseases. Early results from these trials have been promising, with several studies reporting significant improvements in patient outcomes.

In conclusion, Methyl 3-(6-aminohexylcarbamoyl)benzoate (CAS No. 163755-54-2) is a multifaceted compound with a wide range of potential applications in chemistry, biology, and pharmaceutical research. Its unique chemical structure and diverse biological activities make it an attractive candidate for further investigation and development. As research continues to advance, it is likely that new insights into the properties and applications of this compound will emerge, paving the way for innovative solutions in healthcare and beyond.